2-(4-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(4-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C19H22N2O4/c1-23-17-6-8-18(9-7-17)25-14-19(22)20-15-2-4-16(5-3-15)21-10-12-24-13-11-21/h2-9H,10-14H2,1H3,(H,20,22)
• InChI Key: OIBZDTLMOCQKQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

Research on related compounds provides insights into the synthesis techniques that could be applicable to "2-(4-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide." A comparative study involving Mannich bases similar in structure suggests methodologies that could be relevant for synthesizing this compound, emphasizing the influence of molecular structure on their chemical behavior and the importance of selecting appropriate starting materials and reaction conditions for achieving high yield and purity (Nasser & Sathiq, 2017).

Molecular Structure Analysis

The molecular structure of compounds closely related to "2-(4-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide" has been analyzed through various spectroscopic techniques, including IR, 1H NMR, and mass spectrometry. These analyses provide critical information on the bond lengths, angles, and overall geometry of the molecule, which are crucial for understanding its reactivity and interactions with other molecules (Jayadevappa et al., 2004).

Chemical Reactions and Properties

The chemical reactivity of "2-(4-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide" and its analogs involves interactions that can lead to the formation of new bonds or the breaking of existing ones. Studies on similar compounds have explored reactions such as alkylation, acylation, and cyclization, providing a foundation for understanding the chemical behavior of the target compound. These reactions are influenced by the compound's functional groups and the conditions under which the reactions are carried out (Zhang Da-yang, 2004).

Physical Properties Analysis

The physical properties, including melting point, boiling point, solubility, and crystal structure, are essential for identifying and characterizing chemical compounds. For compounds structurally related to "2-(4-methoxyphenoxy)-N-[4-(4-morpholinyl)phenyl]acetamide," such properties have been determined using techniques like X-ray crystallography, which provides detailed information about the arrangement of atoms within a molecule and its interactions in the solid state (Galushchinskiy et al., 2017).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards other chemicals, and stability under various conditions, are crucial for understanding how a compound behaves in chemical reactions. Investigations into related molecules have shed light on these aspects through studies on their reactivity patterns, interaction with solvents, and susceptibility to various chemical transformations (E. A. Al-Taifi et al., 2016).